Cas no 26638-97-1 (2H-Pyran-2-one,3,4-dihydro-)

• Product Name: 2H-Pyran-2-one,3,4-dihydro-
• CAS No: 26638-97-1
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 281292
• PubChem ID: 147020
• Update Time: 2025-04-19

2H-Pyran-2-one,3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,3,4-dihydro-
• 3,4-dihydropyran-2-one
• 3,4-Dihydro-2H-pyran-2-one
• 4,5-Dehydrovalerolactone
• CHEBI:195197
• 3,4-Dihydro-2H-pyron
• 2H-Pyran-2-one, 3,4-dihydro-
• 5-Hydroxy-4-pentenoic acid d-lactone
• dihydropyranone
• VEFDLKXOSOFUIN-UHFFFAOYSA-N
• DTXSID30181179
• 26638-97-1

• Inchi： 1S/C5H6O2/c6-5-3-1-2-4-7-5/h2,4H,1,3H2
• InChI Key： VEFDLKXOSOFUIN-UHFFFAOYSA-N
• SMILES： O1C=CCCC1=O

Computed Properties

• Exact Mass: 98.03678
• Monoisotopic Mass: 98.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0.5

Experimental Properties

• Density: 1.123
• Boiling Point: 196.4°C at 760 mmHg
• Flash Point: 69.6°C
• Refractive Index: 1.47
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones